Cas no 61386-72-9 (Benzonitrile, 5-isocyanato-2-methyl-)

• Product Name: Benzonitrile, 5-isocyanato-2-methyl-
• CAS No: 61386-72-9
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 481311
• PubChem ID: 71396270
• Update Time: 2025-04-19

Benzonitrile, 5-isocyanato-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-isocyanato-2-methyl-
• 5-isocyanato-2-methylbenzonitrile
• DTXSID30817845
• 61386-72-9
• SCHEMBL45943

• Inchi： 1S/C9H6N2O/c1-7-2-3-9(11-6-12)4-8(7)5-10/h2-4H,1H3
• InChI Key： IFISKYCCDBYUAR-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(C)=C(C#N)C=1

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.22